Cas no 77769-18-7 (3,4-dichlorocyclohexa-3,5-diene-1,2-dione)

• Product Name: 3,4-dichlorocyclohexa-3,5-diene-1,2-dione
• CAS No: 77769-18-7
• MF: C₆H₂Cl₂O₂
• MW: 176.984879970551
• CID: 1788889
• PubChem ID: 153833
• Update Time: 2025-04-21

3,4-dichlorocyclohexa-3,5-diene-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 3,4-dichlorocyclohexa-3,5-diene-1,2-dione
• 3,4-Dichloro-3,5-cyclohexadiene-1,2-dione
• 3,5-Cyclohexadiene-1,2-dione, 3,4-dichloro-
• DTXSID00228383
• 77769-18-7
• SCHEMBL10945354

• Inchi： 1S/C6H2Cl2O2/c7-3-1-2-4(9)6(10)5(3)8/h1-2H
• InChI Key： HJQVKKFYEVPVBV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C1=O)=O)Cl

Computed Properties

• Exact Mass: 175.94326
• Monoisotopic Mass: 175.943185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 1.5

Experimental Properties

• Density: 1.56
• Boiling Point: 196.8°C at 760 mmHg
• Flash Point: 76.7°C
• Refractive Index: 1.568
• PSA: 34.14